Cas no 1806735-84-1 (5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid)
5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C9H7BrF3NO4/c10-2-4-3-14-8(17)7(18-9(11,12)13)5(4)1-6(15)16/h3H,1-2H2,(H,14,17)(H,15,16)
- InChI Key: OGVKUIDLPKUKNE-UHFFFAOYSA-N
- SMILES: BrCC1=CNC(C(=C1CC(=O)O)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 442
- XLogP3: 0.7
- Topological Polar Surface Area: 75.6
5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093057-1g |
5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid |
1806735-84-1 | 97% | 1g |
$1,519.80 | 2022-03-31 |
5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid
Introduction to 5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806735-84-1)
5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 1806735-84-1, this compound represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates a pyridine ring substituted with a bromomethyl group, a hydroxyl group, and a trifluoromethoxy group, which collectively contribute to its reactivity and functionality.
The bromomethyl moiety at the 5-position of the pyridine ring serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives. This reactivity is particularly useful in medicinal chemistry, where such functional groups are often employed in cross-coupling reactions to introduce additional molecular diversity. The hydroxyl group at the 2-position introduces polarity to the molecule, enhancing its solubility in polar solvents and potentially influencing its interaction with biological targets. Meanwhile, the trifluoromethoxy group at the 3-position provides electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. The structural motifs present in 5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid make it an attractive candidate for designing molecules with potential therapeutic applications. For instance, pyridine derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. The presence of both electrophilic and nucleophilic centers in this compound allows for diverse synthetic strategies, making it a valuable building block for drug discovery efforts.
One of the most compelling aspects of this compound is its potential utility in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The bromomethyl group can be readily transformed into other functional handles such as alkynes or azides through standard coupling reactions, enabling the construction of bispecific inhibitors or molecules with enhanced binding affinity. Additionally, the trifluoromethoxy group can influence the electronic properties of the molecule, potentially improving its interaction with ATP pockets in kinase active sites.
Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that derivatives of 5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid can effectively bind to various kinase targets, suggesting their potential as lead compounds for drug development. These studies have also identified key structural features that contribute to binding affinity and selectivity, providing valuable insights for medicinal chemists designing novel inhibitors.
Another area where this compound shows promise is in the development of antiviral agents. The unique combination of functional groups makes it a suitable candidate for targeting viral enzymes or receptors involved in pathogenesis. For example, modifications at the bromomethyl position could yield compounds capable of inhibiting viral polymerases or proteases, while the presence of polar groups ensures good solubility and membrane permeability. Furthermore, the trifluoromethoxy group can enhance metabolic stability, an important consideration for antiviral drug candidates.
The synthesis of 5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve multi-step transformations starting from commercially available pyridine precursors. Key steps typically include halogenation at the desired positions followed by functional group interconversions to introduce the hydroxyl and trifluoromethoxy groups. The use of modern catalytic methods has improved both efficiency and yield, making large-scale synthesis feasible.
In conclusion,5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806735-84-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of reactive sites and electronic properties makes it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts across multiple therapeutic areas.
1806735-84-1 (5-(Bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)